4-(3-Carboxyphenyl)-2-hydroxypyridine

• IUPAC Name: 3-(2-oxo-1H-pyridin-4-yl)benzoic acid
• InChI: InChI=1S/C12H9NO3/c14-11-7-9(4-5-13-11)8-2-1-3-10(6-8)12(15)16/h1-7H,(H,13,14)(H,15,16)
• InChI Key: QRVGYRMSHGHBBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC(=O)NC=C2
• Molecular Formula: C12H9NO3
• DSSTOX Substance ID: DTXSID00682764
• Molecular Weight: 215.20 g/mol
• CAS No.: 1261925-28-3

Description

4-(3-Carboxyphenyl)-2-hydroxypyridine is a useful research compound. Its molecular formula is C12H9NO3 and its molecular weight is 215.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Analytical Applications

4-(3-Carboxyphenyl)-2-hydroxypyridine and its derivatives have been extensively studied for their synthesis and application as analytical reagents. For example, their synthesis involves various methods, including the reaction of maltol with aryl primary amines, highlighting their potential as orally active iron chelators. These compounds have partition coefficients determined, indicating their suitability for specific analytical applications (Saghaie, Sadeghi, & Nikazma, 2007).

Photophysical and Electrochemical Properties

The electrochemical and photophysical properties of complexes derived from this compound have been investigated, revealing their potential in light-emitting devices and as luminescent materials. For instance, cyclometalated complexes of Iridium(III) with functionalized 2,2‘-bipyridines, including derivatives of this compound, exhibit notable luminescence and redox behavior (Neve, Crispini, Sebastiano Campagna, & Serroni, 1999).

Coordination Polymers and Material Science

Several studies have focused on the creation of novel zinc(II) coordination polymers using carboxyphenyl-terpyridine ligands, including this compound derivatives. These materials are of interest due to their structural diversity and potential applications in catalysis, gas storage, and luminescence. The ligands' role in directing the assembly of these polymers and their photoluminescent properties have been thoroughly explored (Gai et al., 2013).

Biological Applications

In the biomedical field, derivatives of this compound have been evaluated for their potential as iron chelators, offering a strategy for treating conditions like iron overload. Their interaction with iron(III) ions and the impact on biological systems such as inhibiting tyrosinase activity, which is significant in melanin formation and iron metabolism, have been documented (Hider & Lerch, 1989).

Insights into Molecular Arrangements

Research into the molecular arrangements of substituted hydroxypyridine carboxylic acids, including this compound, provides valuable insights into their structural characteristics. These studies are crucial for understanding the compounds' reactivity, stability, and potential applications across various scientific domains (May, Gál, Di Marco, & Bombicz, 2019).